Cas no 1530-33-2 (2-Propyltriphenylphosphonium Bromide)

• Product Name: 2-Propyltriphenylphosphonium Bromide
• CAS No: 1530-33-2
• MF: C₂₁H₂₂BrP
• MW: 385.277145862579
• MDL: MFCD00064807
• CID: 216446
• PubChem ID: 2795292
• Update Time: 2025-11-02

2-Propyltriphenylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Isopropyltriphenylphosphonium bromide
• 2-Propyltriphenylphosphonium Bromide
• 2-Propyltriphenylpho
• ISOPROPYL(TRIPHENYL)PHOSPHONIUM BROMIDE
• isopropyltriphenylphosphonium bromide salt
• ISOPROPYLTRIPHENYLPHOSPHONIUM IODIDE
• Phosphonium,(1-methylethyl)triphenyl-, bromide (1:1)
• triphenyl(propan-2-yl)phosphanium,bromide
• isopropyltriphenylphosphanium bromide
• Isopropyltriphenylphosphonium bromide-sodium amide mixture
• NSC 113130
• Triphenyl(propan-2-yl)phosphonium bromide
• (1-Methylethyl)triphenylphosphoniuM BroMide
• (1-Methylethyl)triphenyl-phosphoniuM BroMide
• PhosphoniuM, (1-Methylethyl)triphenyl-, broMide
• 1530-33-2
• Isopropyl(triphenyl)phosphoniumbromide
• triphenyl(propan-2-yl)phosphanium;bromide
• HSOZCYIMJQTYEX-UHFFFAOYSA-M
• SY315521
• MFCD00064807
• Isopropyl-triphenyl-phosphonium iodide
• FT-0674116
• NSC113130
• F17171
• DTXSID50383613
• SCHEMBL1010505
• Isopropyl(triphenyl]phosphonium bromide
• Isopropyltriphenylphosphoniumbromide
• A883854
• NSC-113130
• AKOS000280724
• Triphenylisopropylphosphonium bromide
• DTXCID20334637
• ISOPROPYL-TRIPHENYL-PHOSPHONIUM BROMIDE
• Isopropyltriphenylphosphonium Bromide; (1-Methylethyl)triphenyl-phosphonium Bromide; Isopropyltriphenylphosphonium Bromide; (1-Methylethyl)triphenylphosphonium Bromide; NSC 113130
• DB-370624

• MDL： MFCD00064807
• Inchi： 1S/C21H22P.BrH/c1-18(2)22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-18H,1-2H3;1H/q+1;/p-1
• InChI Key： HSOZCYIMJQTYEX-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 384.06400
• Monoisotopic Mass: 384.06425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 1.39290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 2-Propyltriphenylphosphonium Bromide

Comprehensive Guide to 2-Propyltriphenylphosphonium Bromide (CAS No. 1530-33-2): Properties, Applications, and Industry Insights

2-Propyltriphenylphosphonium Bromide (CAS No. 1530-33-2) is a quaternary phosphonium salt widely recognized for its versatility in organic synthesis and material science. This compound, characterized by its triphenylphosphonium core and propyl substituent, serves as a pivotal reagent in phase-transfer catalysis, Wittig reactions, and polymer modification. Its unique ionic structure enhances solubility in polar solvents, making it indispensable for researchers exploring green chemistry and sustainable synthesis methodologies.

In recent years, the demand for 2-Propyltriphenylphosphonium Bromide has surged due to its role in pharmaceutical intermediates and advanced material design. A growing trend in AI-driven drug discovery and computational chemistry has further highlighted its utility. Researchers frequently search for "CAS 1530-33-2 solubility," "triphenylphosphonium bromide applications," or "Wittig reaction alternatives," reflecting its relevance in cutting-edge scientific inquiries. This aligns with the broader industry shift toward high-efficiency catalysts and low-waste processes.

The compound's thermal stability (up to 200°C) and compatibility with ionic liquids make it a candidate for energy storage applications, particularly in next-generation batteries. Startups and academic labs are investigating its potential in solid-state electrolytes, addressing common queries like "phosphonium salts in lithium-ion batteries." Such innovations resonate with global interests in renewable energy and carbon-neutral technologies.

From a synthetic perspective, 2-Propyltriphenylphosphonium Bromide excels in asymmetric synthesis, enabling the production of chiral molecules with high enantiomeric purity. This property is critical for agrochemicals and flavor/fragrance industries, where precision is paramount. Searches for "chiral catalyst phosphonium" or "1530-33-2 NMR data" underscore its analytical importance. Recent publications also emphasize its use in click chemistry and bioconjugation, expanding its footprint in biotechnology.

Quality control of CAS No. 1530-33-2 involves rigorous HPLC analysis and spectroscopic validation (FTIR, ¹H/¹³C NMR). Suppliers often highlight "99% purity phosphonium salts" to meet GMP standards, catering to pharmaceutical-grade requirements. Environmental considerations, such as biodegradability and eco-friendly disposal, are increasingly tied to procurement decisions—a trend reflected in search terms like "sustainable phosphonium derivatives."

Looking ahead, 2-Propyltriphenylphosphonium Bromide is poised to play a key role in smart materials and nanotechnology. Its integration with metal-organic frameworks (MOFs) and conductive polymers opens avenues for sensors and electronic devices. As industries prioritize circular economy models, this compound’s recyclability and low toxicity profile position it as a future-proof solution.